Cas no 84782-06-9 (Octan-2-YL 2-methylpropanoate)
Octan-2-YL 2-methylpropanoate structure
Product name:Octan-2-YL 2-methylpropanoate
Octan-2-YL 2-methylpropanoate Chemical and Physical Properties
Names and Identifiers
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- 84782-06-9
- OCTAN-2-YL 2-METHYLPROPANOATE
- SCHEMBL7223847
- DTXSID40827435
- Octan-2-YL 2-methylpropanoate
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- Inchi： InChI=1S/C12H24O2/c1-5-6-7-8-9-11(4)14-12(13)10(2)3/h10-11H,5-9H2,1-4H3
- InChI Key： BWPDWQCDWWTXAC-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 200.177630004g/mol
- Monoisotopic Mass: 200.177630004g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 8
- Complexity: 152
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 26.3Ų
Octan-2-YL 2-methylpropanoate Related Literature
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Dingqin Hu,Qianguang Yang,Haiyan Chen,Friso Wobben,Vincent M. Le Corre,Ranbir Singh,Tao Liu,Ruijie Ma,Hua Tang,L. Jan Anton Koster,Tainan Duan,He Yan,Zhipeng Kan,Zeyun Xiao,Shirong Lu Energy Environ. Sci., 2020,13, 2134-2141
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Yasuhito Sugano,Mun'delanji C. Vestergaard,Masato Saito,Eiichi Tamiya Chem. Commun., 2011,47, 7176-7178
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Adriano Ambrosi,Martin Pumera Chem. Soc. Rev., 2016,45, 2740-2755
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Tanja Knaus,Vasilis Tseliou,Luke D. Humphreys,Nigel S. Scrutton,Francesco G. Mutti Green Chem., 2018,20, 3931-3943
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Dugald J. MacDougall,Bruce C. Noll,Alan R. Kennedy,Kenneth W. Henderson Dalton Trans., 2006, 1875-1884
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